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Compound of Interest

Compound Name: 1-(Methanesulfonyl)pentane

Cat. No.: B15489825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(Methanesulfonyl)pentane is an organosulfur compound featuring a sulfonyl functional

group attached to a pentyl chain. The presence of the highly polar sulfonyl group (SO₂) imparts

a significant dipole moment, classifying it as a polar aprotic solvent. This is in contrast to the

non-polar nature of its parent alkane, pentane. The sulfonyl group's dipole moment is

substantial, with values for similar sulfone groups reported to be as high as 4.25 Debye[1]. This

inherent polarity dictates its solvent properties and potential applications, particularly in

contexts where selective solvation of polar species is required.

These application notes provide an overview of the predicted properties of 1-
(Methanesulfonyl)pentane and outline protocols for its synthesis and potential use in a

representative chemical reaction. It is important to note that while extensive experimental data

for this specific compound is not readily available in public literature, the information presented

herein is based on the well-established chemistry of sulfones and alkyl chains.

Physicochemical Properties
The properties of 1-(Methanesulfonyl)pentane are influenced by both the polar sulfonyl head

and the non-polar pentyl tail. The following table summarizes its predicted and known

physicochemical properties, with comparisons to related compounds for context.
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Property

1-
(Methanesulfonyl)p
entane
(Predicted/Known)

n-Pentane (for
comparison)

Sulfolane (for
comparison)

Molecular Formula C₆H₁₄O₂S C₅H₁₂ C₄H₈O₂S

Molecular Weight 150.24 g/mol [2] 72.15 g/mol [3] 120.17 g/mol

Boiling Point
Estimated: 220-240

°C
36.1 °C[3] 285 °C

Density
Estimated: ~1.0-1.1

g/mL
0.626 g/mL[3] 1.261 g/mL

Dielectric Constant Estimated: 10-15 1.84[4] 43.3

Dipole Moment Estimated: ~4.0 D 0.0 D[4] 4.8 D

Solubility in Water Sparingly soluble 40 mg/L[3] Miscible

Appearance
Colorless liquid

(predicted)
Colorless liquid Colorless solid/liquid

Note: Values for 1-(Methanesulfonyl)pentane are estimations based on the properties of

similar alkyl sulfones and the principles of physical organic chemistry.

Applications in Organic Synthesis and Drug
Development
Based on its predicted properties as a polar aprotic solvent, 1-(Methanesulfonyl)pentane
could be a valuable tool in various applications:

Reaction Solvent: Its high boiling point and polarity suggest it could be a suitable solvent for

reactions requiring elevated temperatures and the dissolution of polar reagents or

intermediates. This is particularly relevant for nucleophilic substitution reactions where

stabilization of cationic intermediates is beneficial.

Extraction Solvent: The combination of a polar head and a non-polar tail might allow for its

use in specialized liquid-liquid extraction protocols, potentially for the separation of
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compounds with intermediate polarity.

Medium for Nanoparticle Synthesis: Polar aprotic solvents are often used in the synthesis of

nanoparticles. 1-(Methanesulfonyl)pentane could offer a unique solvent environment for

controlling particle size and morphology.

Electrochemical Applications: The high dielectric constant suggests it could be a component

in electrolyte solutions for batteries or other electrochemical devices.

Fragment-Based Drug Discovery: As a fragment itself, the methanesulfonylpentane moiety

could be explored in fragment-based screening to identify new binding interactions with

therapeutic targets.

Experimental Protocols
Protocol 1: Synthesis of 1-(Methanesulfonyl)pentane
This protocol describes a two-step synthesis of 1-(Methanesulfonyl)pentane starting from 1-

pentanethiol.

Materials:

1-Pentanethiol

Hydrogen peroxide (30% solution)

Acetic acid

Sodium bicarbonate

Dichloromethane

Anhydrous magnesium sulfate

Rotary evaporator

Standard glassware for organic synthesis

Procedure:
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Oxidation of 1-Pentanethiol to Pentane-1-sulfinic acid:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-

pentanethiol (1 equivalent) in acetic acid.

Cool the solution in an ice bath.

Slowly add hydrogen peroxide (2 equivalents) dropwise, maintaining the temperature

below 20 °C.

After the addition is complete, allow the reaction to stir at room temperature for 12 hours.

Quench the reaction by slowly adding a saturated solution of sodium bicarbonate until the

evolution of gas ceases.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude pentane-1-sulfinic acid.

Methylation of Pentane-1-sulfinic acid:

Dissolve the crude pentane-1-sulfinic acid in a suitable polar aprotic solvent like

dimethylformamide (DMF).

Add a suitable methylating agent, such as methyl iodide (1.1 equivalents), to the solution.

Add a non-nucleophilic base, such as potassium carbonate (1.5 equivalents).

Stir the reaction mixture at room temperature for 24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x

50 mL).

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate,

filter, and concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel to yield 1-
(Methanesulfonyl)pentane.

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Hydrogen peroxide is a strong oxidizer. Handle with care.

Methyl iodide is toxic and a suspected carcinogen. Handle with extreme caution.

Alkyl sulfones may have associated toxicity; handle with care and consult the Safety Data

Sheet (SDS) for related compounds[5][6][7].

Protocol 2: Application in a Nucleophilic Substitution
Reaction (Hypothetical)
This protocol outlines the use of 1-(Methanesulfonyl)pentane as a solvent for a representative

Sₙ2 reaction: the synthesis of 1-phenoxybutane from 1-bromobutane and sodium phenoxide.

Materials:

1-Bromobutane

Sodium phenoxide

1-(Methanesulfonyl)pentane (as solvent)

Anhydrous potassium carbonate (optional, as base)

Gas chromatograph-mass spectrometer (GC-MS) for analysis

Standard glassware for inert atmosphere reactions

Procedure:
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Reaction Setup:

In a dry, three-necked round-bottom flask equipped with a reflux condenser, magnetic

stirrer, and a nitrogen inlet, add sodium phenoxide (1 equivalent).

Add 1-(Methanesulfonyl)pentane to dissolve the sodium phenoxide.

Add 1-bromobutane (1.2 equivalents) to the reaction mixture.

Reaction Execution:

Heat the reaction mixture to 80-100 °C with stirring.

Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by

GC-MS.

Continue heating until the starting materials are consumed (typically 4-8 hours).

Work-up and Isolation:

Cool the reaction mixture to room temperature.

Pour the mixture into water and extract with diethyl ether (3 x 30 mL).

Wash the combined organic layers with 1 M NaOH solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate using a

rotary evaporator.

Purify the resulting crude 1-phenoxybutane by vacuum distillation or column

chromatography.
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Step 1: Oxidation

Step 2: Methylation

1-Pentanethiol Oxidation

H2O2 / Acetic Acid

Pentane-1-sulfinic acid

Methylation

Methyl Iodide

K2CO3 / DMF 1-(Methanesulfonyl)pentane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-(Methanesulfonyl)pentane.
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Caption: Experimental workflow for a hypothetical Sₙ2 reaction.
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Caption: Relationship between structure and solvent properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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